![molecular formula C21H27N3O7S B2683397 N1-(2-(furan-2-yl)ethyl)-N2-((3-((4-methoxy-3-methylphenyl)sulfonyl)-1,3-oxazinan-2-yl)methyl)oxalamide CAS No. 872986-46-4](/img/structure/B2683397.png)
N1-(2-(furan-2-yl)ethyl)-N2-((3-((4-methoxy-3-methylphenyl)sulfonyl)-1,3-oxazinan-2-yl)methyl)oxalamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N1-(2-(furan-2-yl)ethyl)-N2-((3-((4-methoxy-3-methylphenyl)sulfonyl)-1,3-oxazinan-2-yl)methyl)oxalamide is a useful research compound. Its molecular formula is C21H27N3O7S and its molecular weight is 465.52. The purity is usually 95%.
BenchChem offers high-quality N1-(2-(furan-2-yl)ethyl)-N2-((3-((4-methoxy-3-methylphenyl)sulfonyl)-1,3-oxazinan-2-yl)methyl)oxalamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N1-(2-(furan-2-yl)ethyl)-N2-((3-((4-methoxy-3-methylphenyl)sulfonyl)-1,3-oxazinan-2-yl)methyl)oxalamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Organic Synthesis and Catalysis
The Diels-Alder cycloaddition reaction involving substituted furans, such as the furan component present in the chemical structure of interest, shows high yields and stereoselectivity, useful in synthesizing complex molecular architectures (Arjona et al., 1998). Additionally, furanyl compounds derived from natural sources have been identified with pharmacological activities, highlighting the potential for discovering novel therapeutic agents from structurally similar compounds (Makkar & Chakraborty, 2018). Furthermore, phenothiazine derivatives with furan as a conjugated linker, similar to the structural elements in the query compound, have shown to improve the performance of dye-sensitized solar cells, indicating the relevance of such structures in enhancing photovoltaic efficiencies (Kim et al., 2011).
Pharmacological Research
The pharmacological evaluation of novel derivatives featuring furan components, akin to those found in the queried compound, demonstrates significant potential in the development of antidepressant and antianxiety medications (Kumar et al., 2017). This suggests that similar structural motifs may offer therapeutic benefits. Moreover, the catalytic activity of N,N'-bisoxalamides, including structures related to the query compound, has been enhanced in Cu-catalyzed coupling reactions, showcasing the utility of such compounds in synthetic organic chemistry (Bhunia et al., 2017).
Photophysics and Materials Science
Investigations into the photophysics of chalcone derivatives have revealed the intricate vibronic interactions and solvent-dependent triplet quantum yields, providing insights into the design of optoelectronic materials (Bangal et al., 1996). This research area could benefit from exploring compounds with similar furan and oxalamide motifs for their photophysical properties.
Mechanism of Action
Target of action
Compounds with similar structures have been found to bind with high affinity to multiple receptors . The specific target would depend on the exact structure of the compound and the receptors present in the body.
Mode of action
The compound might interact with its targets through a variety of mechanisms, including direct binding, modulation of receptor activity, or alteration of signal transduction pathways .
Biochemical pathways
The compound might affect various biochemical pathways depending on its target. For example, indole derivatives have been found to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities .
properties
IUPAC Name |
N-[2-(furan-2-yl)ethyl]-N'-[[3-(4-methoxy-3-methylphenyl)sulfonyl-1,3-oxazinan-2-yl]methyl]oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H27N3O7S/c1-15-13-17(6-7-18(15)29-2)32(27,28)24-10-4-12-31-19(24)14-23-21(26)20(25)22-9-8-16-5-3-11-30-16/h3,5-7,11,13,19H,4,8-10,12,14H2,1-2H3,(H,22,25)(H,23,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NCMWFVVBNDWHIM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)S(=O)(=O)N2CCCOC2CNC(=O)C(=O)NCCC3=CC=CO3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H27N3O7S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
465.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N1-(2-(furan-2-yl)ethyl)-N2-((3-((4-methoxy-3-methylphenyl)sulfonyl)-1,3-oxazinan-2-yl)methyl)oxalamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.